N-(1,1-Dioxo-2,3-dihydro-1-benzothiophen-3-yl)oxirane-2-carboxamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)oxirane-2-carboxamide
• InChI: InChI=1S/C11H11NO4S/c13-11(9-5-16-9)12-8-6-17(14,15)10-4-2-1-3-7(8)10/h1-4,8-9H,5-6H2,(H,12,13)
• InChI Key: RHERUYYMJANQHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C(=O)NC2CS(=O)(=O)C3=CC=CC=C23
• Molecular Formula: C11H11NO4S
• Molecular Weight: 253.28 g/mol

Description

“N-(1,1-Dioxo-2,3-dihydro-1-benzothiophen-3-yl)oxirane-2-carboxamide” is a chemical compound that contains a 1,2,4-benzothiadiazine-1,1-dioxide ring. This ring is known to exhibit various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The activity of this compound is influenced by the functional groups attached to the ring.

Synthesis Analysis

The synthesis of compounds with a 1,2,4-benzothiadiazine-1,1-dioxide ring has been reported in the literature. For instance, Tedesco et al. reported a series of 3-(1,1-dioxo-2H-1,2,4-benzothiadiazin-3-yl)-4-hydroxy-2(1H)-quinolinones in 2006. These compounds were screened as HCV polymerase inhibitors.

Future Directions

The future directions for the study of “N-(1,1-Dioxo-2,3-dihydro-1-benzothiophen-3-yl)oxirane-2-carboxamide” and related compounds could include further exploration of their pharmacological activities. Additionally, the synthesis of new derivatives and the study of their biological activities could be potential areas of research.